The synthesis of degradable polymers with easy-to-break in-chain carbon-oxygen bonds has attracted much attention. This minireview introduces the synthesis of a variety of degradable polymers from the (co)polymerizations of several typical oxygenated monomers such as epoxides, cyclic carbonates, cyclic esters, carbon dioxide (CO2), carbonyl sulfide (COS), and cyclic anhydrides. We highlight the catalysts and mechanisms for these (co)polymerizations. The ring-opening copolymerization of five-membered carbonate with cyclic anhydride or COS has been introduced. We also highlight the synthesis of block copolymers and cyclic copolymers with well-defined sequences by the method of growing center switching. We hope that these new polymerization systems can provide new ideas for the development of degradable low-carbon polymers in the future.

Doyle-Kirmse rearrangement reactions have received continuous attention as an important method for constructing complex chemical structures. Herein, we disclosed an efficient rhodium-catalyzed Doyle-Kirmse rearrangement reaction, which can simultaneously construct C-C bonds and C-X (X = S/Se) bonds using sulfoxonium ylides as starting materials to obtain sulfur- or selenium-containing compounds. This strategy is characterized by the safer and greener carbene precursor, high yields and broad substrate scope, possessing a wide range of application.

The clinical benefit of combination therapy is significant, but it is not easy to define the mechanism of complexity and diversity. Previous studies illustrate that phillygenin (Phi) binds in the allosteric inhibit pocket of protein kinase B (AKT), and swertiamarin (Swe) acts on the pleckstrin homology (PH) domain of AKT. However, the combined synergistic effect of relieving the inflammatory response has yet to be elucidated. Based on high sensitivity, specificity and fast-responsibility fluorescent sensors, the Förster resonance energy transfer (FRET) technique offers a route to provide clear insights into physiological and pathological processes. In the study, molecular docking, the fluorescent probes of Phi and Swe for FRET were designed and synthesized. FRET analysis shown that Swe and Phi concurrently acted on the PH domain and allosterically inhibited pocket of AKT, respectively. The combination of Swe and Phi significantly increased the heat stability of AKT and decreased protease-induced degeneration. In lipopolysaccharides (LPS)-induced mice and cells, the combination arrested AKT activation, nuclear factor kappa-B (NF-κB) phosphorylation, and the expression of tumor necrosis factor-α (TNF-α), interleukin (IL)-6 and IL-8. In conclusion, FRET revealed Phi and Swe concurrently targeted AKT on different domains and the combination of Phi and Swe enhanced the anti-inflammatory effect

Strand displacement reaction is a crucial component in the assembly of diverse DNA-based nanodevices, with the toehold-mediated strand displacement reaction representing the prevailing strategy. However, the single-stranded Watson-Crick sticky region that serves as the trigger for strand displacement can also cause leakage reactions by introducing crosstalk in complex DNA circuits. Here, we proposed the toeless and reversible DNA strand displacement reaction based on the Hoogsteen-bond triplex, which is compatible with most of the existing DNA circuits. We demonstrated that our proposed reaction can occur at pH 5 and can be reversed at pH 9. We also observed an approximately linear relationship between the degree of reaction and pH within the range of pH 5–6, providing the potential for precise regulation of the reaction. Meanwhile, by altering the sequence orientation, we have demonstrated that our proposed reaction can be initiated or regulated through the same toeless mechanism without the requirement for protonation in low pH conditions. Based on the proposed reaction principle, we further constructed a variety of DNA nanodevices, including two types of DNA logic gates that rely on pH 5/pH 9 changes for initiating and reversing: the AND gate and the OR gate. We also successfully constructed a DNA Walker based on our proposed reaction modes, which can move along a given track after the introduction of a programmable DNA sequence and complete a cycle after 4 steps. Our findings suggest that this innovative approach will have broad utility in the development of DNA circuits, molecular sensors, and other complex biological systems.

A novel cationic Pt(II) complex 2 with 2-(2,4-difluorophenyl)pyridine as the cyclometalating ligand and 1,10-phenanthroline as the auxiliary ligand has been synthesized and fully characterized. This complex exhibits much higher aggregation-induced phosphorescent emission activity than that of a non-fluorinated complex 1 in CH3CN/H2O. The complex 2 demonstrates efficient detection on picric acid (PA) in CH3CN/H2O, providing a high quenching constant (KSV = 2.3 × 104 L/mol) and a low limit of detection (LOD = 0.26 μmol/L). In addition, complex 2 shows high selectivity for detection of PA in real water samples. Density functional theory calculations and proton nuclear magnetic resonance spectra suggest that the detection mechanism is attributed to the photo-induced electron transfer.

Photosynthesis [6CO2 + 12H2O → (CH2O)6 + 6O2 + 6H2O] in nature contains a light reaction process for oxygen evolution and a dark reaction process for carbon dioxide (CO2) reduction to carbohydrates, which is of great significance for the survival of living matter. Therefore, for simulating photosynthesis, it is desirable to design and fabricate a bifunctional catalyst for promoting photocatalytic water oxidation and CO2 reduction performances. Herein, a molecular confined synthesis strategy is reasonably proposed and applied, that is the bifunctional CoOx/Co/C-T (T = 700, 800 and 900 °C) photocatalysts prepared by the pyrolysis of molecular Co-EDTA under N2 and air atmosphere in turn. Among the prepared photocatalysts, the CoOx/Co/C-800 shows the best photocatalytic water oxidation activity with an oxygen yield of 51.2%. In addition, for CO2 reduction reaction, the CO evolution rate of 12.6 μmol/h and selectivity of 75% can be achieved over this catalyst. The improved photocatalytic activities are attributed to the rapid electron transfer between the photosensitizer and the catalyst, which is strongly supported by the current density-voltage (j-V), steady-state and time-resolved photoluminescence spectra (PL). Overall, this work provides a reference for the preparation and optimization of photocatalysts with the capacity for water oxidation and CO2 reduction reactions.

The addition of electrolyte additives is an effective strategy for tuning the property of the electrolyte to engineer the electrode/electrolyte interface, and there exist obvious discrepancies regarding the effect of fluoroethylene carbonate (FEC) as an electrolyte additive on the performance of cathodes. Herein FEC is introduced into the electrolyte of the LiMn0.8Fe0.2PO4/Li cell and its effect on the properties of the LiMn0.8Fe0.2PO4 is investigated. It is found that the addition of FEC in the electrolyte has a positive effect on the performance of the LiMn0.8Fe0.2PO4 cathode, which can be attributed to the reduced products generated by the interfacial side reactions on the LiMn0.8Fe0.2PO4 cathode surface and the decreased metal dissolution in the FEC-containing electrolyte, thanks to the higher oxidation resistance of FEC and the easier and stronger binding of FEC and PF6−.

Molecular sieve catalysts, owing to their unique chemical properties, are widely used as catalysts among various catalytic reactions. Abundant Brønsted acid sites in molecular sieve catalysts usually enable active components to disperse well on the catalyst surface, and help to adsorb a large number of gas molecules to achieve maximum catalytic performance. Therefore, a variety of molecular sieve catalysts have been developed and used in the selective catalytic reduction of NOx by NH3 (NH3-SCR). For example, Cu molecular sieve catalysts such as Cu-SSZ-13 and Cu-SAPO-34 with wide temperature windows and stable structure are considered and applied as commercial catalysts for NOx removal in diesel vehicles for a long time. Although molecular sieve catalysts possess many advantages, they still cannot avoid the serious deactivation caused by various factors in practical applications. In this review, reasons leading to the deactivation of molecular sieve catalysts for NOx reduction in actual working conditions were concluded. The deactivation mechanisms of molecular sieve catalysts for NOx reduction were analyzed and the corresponding anti-deactivation strategies were summarized. Finally, challenges and prospects of molecular sieve catalysts for NOx reduction were also proposed.

Thirty-one new 10,12-disubstituted aloperine derivatives were subtly constructed through a selective oxidation on the 10-α-C–H induced by sulfonyl and a nucleophilic substitution with the stereoselectivity and scalability. Of them, compound 6b displayed a moderate anti-human coronavirus OC43 (HCoV-OC43) potency and blocked the viral entry stage through a host mechanism of action. Using chemoproteomic techniques, both transmembrane serine protease 2 (TMPRSS2) and scavenger receptor class B type 1 (SR-B1) proteins, which act as host cofactors of viral entry, were identified to be the direct targets of 6b against HCoV-OC43. Furthermore, 6b may deactivate the TMPRSS2 by inducing a change in protein conformation, rather than binding to its catalytic center, thus suppressing the viral membrane fusion. Accordingly, our study provided key scientific data for the development of aloperine derivatives into a new class of antiviral candidates against human β-coronavirus, including severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2).

The detection of cytokines plays an important role in clinical diagnosis and immune mechanism research of chicken diseases. In this work, a novel and ultrasensitive chemiluminescent (CL) imaging array immunosensor was proposed to detect multiple chicken cytokines based on DNAzyme@CuS nanoparticles (DNAzyme@CuSNPs) dual mimic enzyme signal amplification strategy. DNAzyme@CuSNPs owns excellent peroxidase property, which was modified with second antibody (Ab2) to prepare DNAzyme@CuSNPs detection probe, and demonstrated high catalysis CL imaging signal due to synergistic catalysis. Chicken interleukin-4 (ChIL-4) and chicken interferon-γ (ChIFN-γ) were used as model analysis samples, the DNAzyme@CuSNPs-based CL imaging immunosensor achieved simultaneous and high-throughput detection of ChIL-4 and ChIFN-γ with wide linear range of 10−3-102 ng/mL, and the detection limits are 0.41 pg/mL and 0.36 pg/mL, respectively. The multiplex chicken cytokines CL imaging array immunosensor shows a high sensitivity, wide linear range, excellent specificity and acceptable stability. This research opens dual mimic enzyme signal-amplified strategy to develop sensitive CL imaging immunoassay for chicken diseases detection application.